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Compound of Interest

Compound Name: 2,2'-Dipicolylamine

Cat. No.: B075229

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,2'-Dipicolylamine, a
versatile ligand in coordination chemistry with applications in the synthesis of metal complexes
and as a catalyst. Adherence to these guidelines is crucial to ensure the safety of laboratory
personnel and the integrity of research.

Hazard Identification and Classification

2,2'-Dipicolylamine is classified as a hazardous substance. It is crucial to understand its
primary hazards to implement appropriate safety measures. The compound is a skin, eye, and
respiratory irritant.[1][2][3] Ingestion may be harmful, with animal studies indicating that
ingestion of less than 150 grams could be fatal or cause serious health damage.[2]

GHS Hazard Statements:
e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for 2,2'-Dipicolylamine.
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ble 1: Physical and Chemical :

Property Value Reference
CAS Number 1539-42-0 [1114]
Molecular Formula C12H13Ns [1][5]
Molecular Weight 199.25 g/mol [1][5]
Appearance Yellow liquid [11[3]
Boiling Point 139-141 °C at 1 mmHg [41[6]
Density 1.107 g/mL at 25 °C [4]
Refractive Index n20/D 1.578 [4]
Solubility Partially miscible in water. [41[6]

ble 2- Toxicological

Parameter Value Species Route Reference
LD50 (Lethal Data not ]
Dose, 50%) available

LC50 (Lethal

] Data not
Concentration, ] - - -
available
50%)
] Acute Toxic,
Primary Hazards - - [1]

Irritant

Note: The chemical, physical, and toxicological properties of 2,2'-Dipicolylamine have not
been thoroughly investigated.[7]

Table 3: Occupational Exposure Limits
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Agency Limit Reference
OSHA (PEL) Not established [718]
ACGIH (TLV) Not established [718]
NIOSH (REL) Not established [718]

Experimental Protocols

Strict adherence to the following protocols is mandatory when handling 2,2'-Dipicolylamine.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is the minimum requirement:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 (EU) or OSHA
29 CFR 1910.133 (US).[7][8] A face shield should be worn where there is a risk of splashing.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect
gloves for integrity before each use.[7]

» Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. Full-body
protection may be required for large quantities or in case of a significant spill.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[2] If engineering controls are not sufficient, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.[8]

Handling and Storage

e Handling:
o Work in a designated, well-ventilated area, such as a chemical fume hood.

o Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.

[2]
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o Use dispensing tools (e.g., pipettes, spatulas) to avoid direct contact.
o Ground and bond containers when transferring material to prevent static discharge.[8]

o Wash hands thoroughly after handling.[7]

e Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong acids.[8]

o Keep containers tightly closed to prevent leakage and contamination.[7]

o Store under an inert atmosphere if possible to maintain purity.[7]

Spill and Emergency Procedures

o Spill Cleanup:

[e]

Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE as described in section 3.1.

o For small spills, absorb the material with an inert absorbent material (e.g., sand,
vermiculite).[7]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.

o For large spills, contact your institution's environmental health and safety department
immediately.

o First Aid Measures:

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do. Seek immediate medical attention.[7]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7]

Disposal

Dispose of 2,2'-Dipicolylamine and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow the chemical to enter drains
or waterways.[7]

Visualizations

The following diagrams illustrate key safety workflows and concepts for handling 2,2'-
Dipicolylamine.
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Caption: Experimental workflow for safely handling 2,2'-Dipicolylamine.
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Caption: Hierarchy of controls for minimizing exposure to 2,2'-Dipicolylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075229#safety-and-handling-precautions-for-2-2-
dipicolylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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